Cas no 107334-13-4 (2-(pyrrolidin-3-yl)pyrrolidine)

• Product Name: 2-(pyrrolidin-3-yl)pyrrolidine
• CAS No: 107334-13-4
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 3584725
• PubChem ID: 54006257
• Update Time: 2025-10-28

2-(pyrrolidin-3-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2,3'-Bipyrrolidine
• 2-(pyrrolidin-3-yl)pyrrolidine
• DB-134016
• SCHEMBL2273760
• 107334-13-4
• EN300-2506752
• DTXSID101018174

• Inchi： 1S/C8H16N2/c1-2-8(10-4-1)7-3-5-9-6-7/h7-10H,1-6H2
• InChI Key： GTRJCIJQEQAYBN-UHFFFAOYSA-N
• SMILES： C1CC(C2CNCC2)NC1

Computed Properties

• Exact Mass: 140.131348519Da
• Monoisotopic Mass: 140.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-(pyrrolidin-3-yl)pyrrolidine

2-(Pyrrolidin-3-yl)pyrrolidine: A Comprehensive Overview

2-(Pyrrolidin-3-yl)pyrrolidine, also known by its CAS number 107334-13-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique bicyclic structure, has been the subject of extensive research due to its potential applications in drug development and material science. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in understanding its biological activities.

The molecular structure of 2-(pyrrolidin-3-yl)pyrrolidine consists of two interconnected pyrrolidine rings, creating a bicyclic system. This arrangement imparts the compound with distinct physical and chemical properties. The pyrrolidine ring is a five-membered saturated ring containing one nitrogen atom, which contributes to the compound's stability and reactivity. The presence of two such rings in 2-(pyrrolidin-3-yl)pyrrolidine enhances its ability to form hydrogen bonds and participate in various chemical reactions.

Recent studies have explored the synthesis of 2-(pyrrolidin-3-yl)pyrrolidine using novel methodologies. Traditional approaches often involve multi-step reactions, such as the condensation of amino alcohols or the use of transition metal catalysts. However, researchers have recently developed more efficient routes, including microwave-assisted synthesis and enzymatic catalysis. These advancements have not only improved the yield but also reduced the environmental impact of producing this compound.

The biological activity of 2-(pyrrolidin-3-yl)pyrrolidine has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for pain management therapies. Additionally, its ability to modulate neurotransmitter systems has led to explorations in its potential application as an antidepressant or neuroprotective agent.

In terms of material science, 2-(pyrrolidin-3-yl)pyrrolidine has shown potential as a building block for advanced materials. Its rigid bicyclic structure makes it suitable for constructing supramolecular assemblies and functional polymers. Recent research has demonstrated its use in creating self-healing materials and stimuli-responsive systems, highlighting its versatility beyond traditional chemical applications.

The environmental impact of 2-(pyrrolidin-3-yl)pyrrolidine is another area of growing interest. Researchers are investigating its biodegradability and toxicity profiles to ensure sustainable use in industrial settings. Preliminary findings indicate that under specific conditions, the compound can degrade into non-toxic byproducts, aligning with current trends toward green chemistry practices.

In conclusion, 2-(pyrrolidin-3-yl)pyrrolidine (CAS No: 107334-13-4) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations. As research continues to unfold, we can expect even more groundbreaking discoveries related to this intriguing molecule.